Cas no 1072951-54-2 ((2,6-Dichloropyridin-4-yl)boronic acid)

• Product Name: (2,6-Dichloropyridin-4-yl)boronic acid
• CAS No: 1072951-54-2
• MF: C₅H₄BCl₂NO₂
• MW: 191.807759284973
• MDL: MFCD09751352
• CID: 829003
• Update Time: 2025-06-14

(2,6-Dichloropyridin-4-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (2,6-Dichloropyridin-4-yl)boronic acid
• 2,6-Dichloropyridine-4-boronic acid
• 2,6-Dichloropyridine-4-boronicacid
• 2,6-dichloropyridin-4-ylboronic acid
• (2,6-dichloro-4-pyridyl)boronic acid
• Boronic acid, B-(2,6-dichloro-4-pyridinyl)-
• JFUQZFQJFYZZGY-UHFFFAOYSA-N
• BCP21909
• EBD215189
• FCH869783
• AB51429
• AM86070
• (2,6-dichloro-4-pyridinyl)boroni
• (2,6-dichloro-4-pyridinyl)boronic acid

• MDL： MFCD09751352
• Inchi： 1S/C5H4BCl2NO2/c7-4-1-3(6(10)11)2-5(8)9-4/h1-2,10-11H
• InChI Key： JFUQZFQJFYZZGY-UHFFFAOYSA-N
• SMILES： ClC1C=C(B(O)O)C=C(N=1)Cl

Computed Properties

• Exact Mass: 190.97100
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 128
• Topological Polar Surface Area: 53.4

Experimental Properties

• Boiling Point: 396.8°C at 760 mmHg
• PSA: 53.35000
• LogP: 0.06820

(2,6-Dichloropyridin-4-yl)boronic acid Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Store in freezer, under -20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines
• Other Chemical Reagents Derivatization Reagents
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on (2,6-Dichloropyridin-4-yl)boronic acid

Comprehensive Overview of (2,6-Dichloropyridin-4-yl)boronic acid (CAS No. 1072951-54-2): Properties, Applications, and Industry Insights

(2,6-Dichloropyridin-4-yl)boronic acid (CAS No. 1072951-54-2) is a specialized boronic acid derivative widely recognized for its role in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern organic synthesis. This compound, featuring a dichloropyridine backbone, is pivotal in pharmaceutical and agrochemical research due to its ability to form stable carbon-carbon bonds. Its molecular formula, C₅H₄BCl₂NO₂, and unique structural properties make it a versatile building block for heterocyclic compounds.

In recent years, the demand for (2,6-Dichloropyridin-4-yl)boronic acid has surged, driven by its applications in drug discovery and material science. Researchers frequently search for "boronic acid derivatives in medicinal chemistry" or "pyridine-based catalysts," reflecting its relevance in cutting-edge studies. The compound’s stability under aqueous conditions and compatibility with palladium-catalyzed reactions further enhance its utility in synthesizing complex molecules.

From an industrial perspective, CAS No. 1072951-54-2 is often discussed alongside topics like "green chemistry alternatives" and "high-throughput screening." Its role in reducing synthetic steps aligns with the growing emphasis on sustainable chemical processes. Additionally, its use in OLED materials and ligand design has attracted attention in the electronics sector, where precision and efficiency are paramount.

Analytical techniques such as NMR spectroscopy and HPLC purity testing are critical for characterizing (2,6-Dichloropyridin-4-yl)boronic acid. Suppliers and manufacturers emphasize "high-purity boronic acids" to meet stringent research standards. Storage recommendations typically include cool, dry environments to preserve its reactivity, a detail often queried in "handling boronic acid compounds" searches.

The future of 1072951-54-2 lies in its adaptability to emerging fields like bioconjugation and proteolysis-targeting chimeras (PROTACs). As synthetic methodologies evolve, this compound is poised to remain a staple in laboratories addressing global challenges in healthcare and renewable energy.